1-(2-fluorobenzyl)-4-(4-nitrobenzoyl)piperazine

• IUPAC Name: [4-[(2-fluorophenyl)methyl]piperazin-1-yl]-(4-nitrophenyl)methanone
• InChI: InChI=1S/C18H18FN3O3/c19-17-4-2-1-3-15(17)13-20-9-11-21(12-10-20)18(23)14-5-7-16(8-6-14)22(24)25/h1-8H,9-13H2
• InChI Key: NSPKESWHPWBITJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2F)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H18FN3O3
• Molecular Weight: 343.4 g/mol

Description

1-(2-fluorobenzyl)-4-(4-nitrobenzoyl)piperazine is a chemical compound that is widely used in scientific research. It is a piperazine derivative that has shown promising results in various studies related to the central nervous system.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorobenzyl)-4-(4-nitrobenzoyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and as an antagonist at the dopamine D2 receptor. It also has affinity for other receptors such as the adrenergic α2A receptor and the histamine H1 receptor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to decrease the levels of glutamate and increase the levels of GABA, which may contribute to its antipsychotic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-fluorobenzyl)-4-(4-nitrobenzoyl)piperazine in lab experiments is its high potency and selectivity for certain receptors. This allows researchers to study the effects of specific receptor activation or inhibition on various physiological and behavioral processes. However, one of the limitations of using this compound is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions related to the study of 1-(2-fluorobenzyl)-4-(4-nitrobenzoyl)piperazine. One direction is to further investigate its potential therapeutic effects on various neurological and psychiatric disorders. Another direction is to study its effects on other physiological systems such as the cardiovascular and immune systems. Additionally, further studies are needed to determine the long-term effects and potential toxicity of this compound.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-4-(4-nitrobenzoyl)piperazine involves the reaction of 1-(2-fluorobenzyl)piperazine with 4-nitrobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography to obtain a pure compound.

Scientific Research Applications

1-(2-fluorobenzyl)-4-(4-nitrobenzoyl)piperazine has been extensively studied for its potential therapeutic effects on the central nervous system. It has been shown to have anxiolytic, antidepressant, and antipsychotic properties in various animal models. It has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.